Cas no 898764-85-7 (Cyclopentyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

Cyclopentyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure
898764-85-7 structure
Product Name:Cyclopentyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
CAS No:898764-85-7
MF:C17H21NO
MW:255.354744672775
MDL:MFCD03841886
CID:1945313
PubChem ID:24724661
Update Time:2025-04-21

Cyclopentyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • cyclopentyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • cyclopentyl 4-(3-pyrrolinomethyl)phenyl ketone
    • 1-[(4-cyclopentanecarbonylphenyl)methyl]-2,5-dihydro-1H-pyrrole
    • MFCD03841886
    • Cyclopentyl{4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
    • AKOS016020135
    • 898764-85-7
    • DTXSID20643059
    • Cyclopentyl(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
    • Cyclopentyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • MDL: MFCD03841886
    • Inchi: 1S/C17H21NO/c19-17(15-5-1-2-6-15)16-9-7-14(8-10-16)13-18-11-3-4-12-18/h3-4,7-10,15H,1-2,5-6,11-13H2
    • InChI Key: XSRLKBKMQGDTAT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CN1CC=CC1)C1CCCC1

Computed Properties

  • Exact Mass: 255.16200
  • Monoisotopic Mass: 255.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.36920

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